2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-methoxybenzoate

• Molecular Formula: C22H25IO6
• Molecular Weight: 512.3 g/mol
• IUPAC Name: [2-acetyl-6-iodo-3,5-di(propan-2-yloxy)phenyl] 4-methoxybenzoate
• InChI: InChI=1S/C22H25IO6/c1-12(2)27-17-11-18(28-13(3)4)20(23)21(19(17)14(5)24)29-22(25)15-7-9-16(26-6)10-8-15/h7-13H,1-6H3
• InChI Key: MWYSWVXYZMDSEZ-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC(=C(C(=C1C(=O)C)OC(=O)C2=CC=C(C=C2)OC)I)OC(C)C

Description

2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-methoxybenzoate, also known as AIDP, is a chemical compound that has been widely studied for its potential applications in scientific research. AIDP belongs to the family of halogenated phenyl derivatives and has been found to possess several interesting properties that make it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of 2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-methoxybenzoate is not well understood, but it is believed to work by inhibiting certain enzymes in the body. This inhibition leads to a decrease in the activity of these enzymes, which can have a variety of effects on the body.
Biochemical and Physiological Effects:
2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-methoxybenzoate has been found to possess several interesting biochemical and physiological effects. It has been shown to have anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases such as arthritis. It has also been found to have antioxidant properties, which can help protect the body from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-methoxybenzoate in lab experiments is its high purity and stability. 2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-methoxybenzoate is a well-characterized compound that can be easily synthesized and purified to obtain a high degree of purity. However, one of the limitations of using 2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-methoxybenzoate is its relatively high cost, which can make it less accessible to researchers with limited budgets.

Future Directions

There are several potential future directions for research on 2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-methoxybenzoate. One area of research could be to further investigate its potential as a drug candidate for the treatment of inflammatory diseases. Another area of research could be to explore its potential as an antioxidant and its ability to protect the body from oxidative stress. Additionally, research could be conducted to investigate the mechanism of action of 2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-methoxybenzoate and to identify other potential applications for this compound in scientific research.

Synthesis Methods

The synthesis of 2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-methoxybenzoate can be achieved through a multistep process that involves the reaction of 2-acetyl-6-iodo-3,5-diisopropoxyphenol with 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through a series of chromatographic techniques to obtain pure 2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-methoxybenzoate.

Scientific Research Applications

2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-methoxybenzoate has been extensively studied for its potential applications in scientific research. It has been found to possess several interesting properties that make it a useful tool for various research applications. One of the most significant applications of 2-Acetyl-6-iodo-3,5-diisopropoxyphenyl 4-methoxybenzoate is in the field of medicinal chemistry, where it has been studied for its potential as a drug candidate.